Cas no 105149-00-6 (Cyclopenta[5,6]naphtho[1,2-c]pyran-2(4H)-one,7-acetyl-7-(acetyloxy)-11-chloro-4a,4b,5,6,6a,7,8,9,9a,9b-decahydro-4a,6a-dimethyl-,(4aR,4bS,6aS,7R,9aS,9bR)-)

• Product Name: Cyclopenta[5,6]naphtho[1,2-c]pyran-2(4H)-one,7-acetyl-7-(acetyloxy)-11-chloro-4a,4b,5,6,6a,7,8,9,9a,9b-decahydro-4a,6a-dimethyl-,(4aR,4bS,6aS,7R,9aS,9bR)-
• CAS No: 105149-00-6
• MF: C₂₂H₂₇ClO₅
• MW: 406.899786233902
• CID: 167326
• PubChem ID: 114992
• Update Time: 2025-04-19

Cyclopenta[5,6]naphtho[1,2-c]pyran-2(4H)-one,7-acetyl-7-(acetyloxy)-11-chloro-4a,4b,5,6,6a,7,8,9,9a,9b-decahydro-4a,6a-dimethyl-,(4aR,4bS,6aS,7R,9aS,9bR)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[5,6]naphtho[1,2-c]pyran-2(4H)-one,7-acetyl-7-(acetyloxy)-11-chloro-4a,4b,5,6,6a,7,8,9,9a,9b-decahydro-4a,6a-dimethyl-,(4aR,4bS,6aS,7R,9aS,9bR)-
• [(1R,3aS,3bR,9aR,9bS,11aS)-1-acetyl-5-chloro-9a,11a-dimethyl-7-oxo-2,3,3a,3b,9,9b,10,11-octahydroindeno[4,5-h]isochromen-1-yl] acetate
• Cyclopenta[5,6]naphtho[1,2-c]pyran-2(4H)-one,7-acetyl-7-(acetyloxy)-11-chloro-4a,4b,5,6,6a,7,8,9,9a,9b-decahydro-4a,6a-dimeth
• Cyclopenta[5,6]naphtho[1,2-c]pyran-2(4H)-one,7-acetyl-7-(acetyloxy)-11-chloro-4a,4b,5,6,6a,7,8...
• osaterone acetate
• 17-(Acetyloxy)-6-chloro-2-oxapregna-4,6-diene-3,20-dione
• 2-oxachlormadinone acetate
• 2-Oxapregna-4,6-diene-3,20-dione, 17-(acetyloxy)-6-chloro-
• 7-Acetyl-7-(acetyloxy)-11-chloro-4aR,4b,5,6,6aS,7R,8,9,9aS,9bR-decahydro-4a,6a-dimethylcyclopenta(5,6)naphtho(1,2-c)pyran-2(4H)-one
• CCRIS 6738
• Osaterone acetate ester
• Tzp 4238
• TZP-4238
• OSATERONE ACETATE [EMA EPAR VETERINARY]
• SCHEMBL528987
• Cyclopenta(5,6)naphtho(1,2-c)pyran-2(4H)-one, 7-acetyl-7-(acetyloxy)-11-chloro-4a,4b,5,6,6a,7,8,9,9a,9b-decahydro-4a,6a-dimethyl-, (4aR,4bS,6aS,7R,9aS,9bR)-
• DTXSID501030455
• D11105
• Hipros
• 17-alpha-Acetoxy-6-chloro-2-oxa-4,6-pregnadiene-3,20-dione
• OSATERONE ACETATE ESTER [MI]
• UNII-FR26FSV5EZ
• FR26FSV5EZ
• 2-OXOCHLORMADINONE ACETATE
• 17alpha-acetoxy-6-chloro-2-oxapregna-4,6-diene-3,20-dione
• Ypozane
• CHEBI:81713
• Q27155575
• Osaterone acetate (JAN)
• KKTIOMQDFOYCEN-OFUYBIASSA-N
• 17-acetoxy-6-chloro-2-oxa-4,6 pregnadiene-3,20-dione
• NS00122873
• Osaterone acetate ester; TZP 4238
• OSATERONE ACETATE [JAN]
• C18375
• 105149-00-6

• Inchi： 1S/C22H27ClO5/c1-12(24)22(28-13(2)25)8-6-16-14-9-18(23)17-10-19(26)27-11-20(17,3)15(14)5-7-21(16,22)4/h9-10,14-16H,5-8,11H2,1-4H3/t14-,15+,16+,20-,21+,22+/m1/s1
• InChI Key： KKTIOMQDFOYCEN-OFUYBIASSA-N
• SMILES： ClC1C2=CC(=O)OC[C@]2(C)[C@H]2CC[C@]3(C)[C@@](C(C)=O)(CC[C@H]3[C@@H]2C=1)OC(C)=O

Computed Properties

• Exact Mass: 406.15481
• Monoisotopic Mass: 406.1547017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 3.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Melting Point: 253-255°
• PSA: 69.67